1-azetidin-3-yl-N,N-dimethylpiperidine-4-carboxamide

• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 1-(azetidin-3-yl)-N,N-dimethylpiperidine-4-carboxamide
• InChI: InChI=1S/C11H21N3O/c1-13(2)11(15)9-3-5-14(6-4-9)10-7-12-8-10/h9-10,12H,3-8H2,1-2H3
• InChI Key: MQKDZDDFEYMJLU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1CCN(CC1)C2CNC2

Description

1-azetidin-3-yl-N,N-dimethylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C11H21N3O and its molecular weight is 211.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium hydroxide on carbon (0.10 g) was placed in a 5 mL vial intended for microwave synthesis. 1-[1-(Diphenylmethyl)azetidin-3-yl]-N,N-dimethylpiperidine-4-carboxamide (0.20 g, 0.53 mmol) dissolved in methanol (3 mL) and acetic acid (0.3 mL) was added. The mixture was stirred under hydrogen (1.6 bar) at RT for four days. The mixture was filtered through a plug of Celite®. The solvent was removed by evaporation and there was obtained 0.11 g (53%) of the title compound.